Cas no 33598-33-3 (4-(pyrrolidin-1-yl)butan-2-one)
33598-33-3 structure
Product Name:4-(pyrrolidin-1-yl)butan-2-one
CAS No:33598-33-3
MF:C8H15NO
MW:141.210802316666
CID:1111086
PubChem ID:16038894
Update Time:2025-04-20
4-(pyrrolidin-1-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-pyrrolidinyl)-2-Butanone
- 4-(pyrrolidin-1-yl)butan-2-one
- SCHEMBL11880993
- AKOS000141647
- 33598-33-3
- EN300-1264058
-
- Inchi： 1S/C8H15NO/c1-8(10)4-7-9-5-2-3-6-9/h2-7H2,1H3
- InChI Key： FRLFTLFSCYPTEO-UHFFFAOYSA-N
- SMILES： O=C(C)CCN1CCCC1
Computed Properties
- Exact Mass: 141.11545
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
4-(pyrrolidin-1-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1264058-1.0g |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1264058-50mg |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 50mg |
$227.0 | 2023-10-02 | ||
| Enamine | EN300-1264058-100mg |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 100mg |
$238.0 | 2023-10-02 | ||
| Enamine | EN300-1264058-250mg |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 250mg |
$249.0 | 2023-10-02 | ||
| Enamine | EN300-1264058-500mg |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 500mg |
$260.0 | 2023-10-02 | ||
| Enamine | EN300-1264058-1000mg |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 1000mg |
$271.0 | 2023-10-02 | ||
| Enamine | EN300-1264058-2500mg |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 2500mg |
$529.0 | 2023-10-02 | ||
| Enamine | EN300-1264058-5000mg |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 5000mg |
$783.0 | 2023-10-02 | ||
| Enamine | EN300-1264058-10000mg |
4-(pyrrolidin-1-yl)butan-2-one |
33598-33-3 | 10000mg |
$1163.0 | 2023-10-02 |
4-(pyrrolidin-1-yl)butan-2-one Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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